Cas no 1209688-42-5 (3,3-dimethyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide)

3,3-Dimethyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide is a synthetic organic compound featuring a butanamide core substituted with a 3,3-dimethyl group and a 4-(1H-pyrazol-3-yl)phenyl moiety. This structure imparts potential utility in pharmaceutical and agrochemical research, particularly as an intermediate or bioactive scaffold. The pyrazole ring enhances binding affinity in target interactions, while the dimethylbutanamide backbone contributes to metabolic stability. Its well-defined molecular architecture allows for precise modifications, making it valuable in structure-activity relationship studies. The compound's purity and synthetic reproducibility are critical for consistent research outcomes. Further investigations may explore its applications in kinase inhibition or other therapeutic pathways.

3,3-dimethyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide structure

1209688-42-5 structure

Product Name:3,3-dimethyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide

CAS No:1209688-42-5

MF:C₁₅H₁₉N₃O

MW:257.330863237381

CID:6546103

PubChem ID:38779496

Update Time:2025-05-21

3,3-dimethyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

- 3,3-dimethyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide
- N-(4-(1H-pyrazol-3-yl)phenyl)-3,3-dimethylbutanamide
- 3,3-dimethyl-N-[4-(1H-pyrazol-5-yl)phenyl]butanamide
- 1209688-42-5
- F5835-0199
- AKOS008603821
- AKOS027646727
- 3,3-dimethyl-N-[4-(1H-pyrazol-3-yl)phenyl]butanamide
- Inchi： 1S/C15H19N3O/c1-15(2,3)10-14(19)17-12-6-4-11(5-7-12)13-8-9-16-18-13/h4-9H,10H2,1-3H3,(H,16,18)(H,17,19)
- InChI Key： NKGMBIJJZXGZLT-UHFFFAOYSA-N
- SMILES： O=C(CC(C)(C)C)NC1C=CC(C2=CC=NN2)=CC=1

Computed Properties

Exact Mass: 257.152812238g/mol
Monoisotopic Mass: 257.152812238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 57.8Å²

3,3-dimethyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5835-0199-2μmol	3,3-dimethyl-N-[4-(1H-pyrazol-3-yl)phenyl]butanamide	1209688-42-5	2μmol	$85.5	2023-09-09
Life Chemicals	F5835-0199-5μmol	3,3-dimethyl-N-[4-(1H-pyrazol-3-yl)phenyl]butanamide	1209688-42-5	5μmol	$94.5	2023-09-09
Life Chemicals	F5835-0199-10μmol	3,3-dimethyl-N-[4-(1H-pyrazol-3-yl)phenyl]butanamide	1209688-42-5	10μmol	$103.5	2023-09-09
Life Chemicals	F5835-0199-20μmol	3,3-dimethyl-N-[4-(1H-pyrazol-3-yl)phenyl]butanamide	1209688-42-5	20μmol	$118.5	2023-09-09
Life Chemicals	F5835-0199-1mg	3,3-dimethyl-N-[4-(1H-pyrazol-3-yl)phenyl]butanamide	1209688-42-5	1mg	$81.0	2023-09-09
Life Chemicals	F5835-0199-2mg	3,3-dimethyl-N-[4-(1H-pyrazol-3-yl)phenyl]butanamide	1209688-42-5	2mg	$88.5	2023-09-09
Life Chemicals	F5835-0199-3mg	3,3-dimethyl-N-[4-(1H-pyrazol-3-yl)phenyl]butanamide	1209688-42-5	3mg	$94.5	2023-09-09
Life Chemicals	F5835-0199-4mg	3,3-dimethyl-N-[4-(1H-pyrazol-3-yl)phenyl]butanamide	1209688-42-5	4mg	$99.0	2023-09-09
Life Chemicals	F5835-0199-5mg	3,3-dimethyl-N-[4-(1H-pyrazol-3-yl)phenyl]butanamide	1209688-42-5	5mg	$103.5	2023-09-09
Life Chemicals	F5835-0199-10mg	3,3-dimethyl-N-[4-(1H-pyrazol-3-yl)phenyl]butanamide	1209688-42-5	10mg	$118.5	2023-09-09

3,3-dimethyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

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3. Aggregated-fluorescent detection of PFAS with a simple chip

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4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

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5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

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Additional information on 3,3-dimethyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide

Recent Advances in the Study of 3,3-dimethyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide (CAS: 1209688-42-5)

3,3-dimethyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide (CAS: 1209688-42-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary findings suggest that 3,3-dimethyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide exhibits selective binding affinity towards certain kinase enzymes, which are implicated in a range of pathological conditions, including inflammatory diseases and cancer. This selectivity makes it a valuable candidate for further drug development.

In a recent study published in the Journal of Medicinal Chemistry, researchers employed a combination of in vitro and in silico techniques to investigate the compound's pharmacokinetic profile. The results indicated favorable absorption and metabolic stability, which are critical factors for its potential use as an oral therapeutic agent. Additionally, the study highlighted the compound's low toxicity profile in preliminary animal models, further supporting its therapeutic potential.

Another significant advancement comes from a collaborative study between academic and industrial researchers, which explored the compound's efficacy in preclinical models of autoimmune disorders. The findings demonstrated that 3,3-dimethyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide effectively modulated immune responses, reducing inflammation and tissue damage in these models. These results have paved the way for upcoming clinical trials aimed at evaluating its safety and efficacy in human subjects.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index. For instance, a recent patent application disclosed novel derivatives of 3,3-dimethyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide designed to improve its solubility and target specificity.

In conclusion, 3,3-dimethyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide (CAS: 1209688-42-5) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique pharmacological properties and promising preclinical results underscore its potential as a therapeutic agent. Future studies will be crucial in translating these findings into clinical applications, addressing the remaining challenges, and unlocking its full therapeutic potential.